Cas no 17251-65-9 (Propane-1-13C (8CI,9CI))

• Product Name: Propane-1-13C (8CI,9CI)
• CAS No: 17251-65-9
• MF: C₃H₈
• MW: 45.0882759094238
• CID: 122193
• PubChem ID: 12314535
• Update Time: 2025-04-18

Propane-1-13C (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-1-13C (8CI,9CI)
• (1-13C)Propane
• [1-13C]Propan
• [1-13C]propane
• [1-14C]propan-1-ol
• [1-14C]propyl alcohol
• [1-14C]Propylalkohol
• 1-[1-14C]propanol
• 1-[13C]propane
• 1-Propanol-1-14C
• n-[1-(14)C]propanol
• Propan-1-13C
• propane-(13)C
• Propane-1-13C
• propyl-1-14C alcohol
• PROPANE (1-13C)
• PROPANE-1-13C, 99 ATOM % 13C
• AKOS015913329
• 17251-65-9
• (113C)propane
• propane 1-13c
• Propane(1-13c)

• Inchi： 1S/C3H8/c1-3-2/h3H2,1-2H3/i1+1
• InChI Key： ATUOYWHBWRKTHZ-OUBTZVSYSA-N
• SMILES： C(C)[13CH3]

Computed Properties

• Exact Mass: 45.065955091g/mol
• Monoisotopic Mass: 45.065955091g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: −188 °C(lit.)
• Boiling Point: −42.1 °C(lit.)
• Flash Point: -104℃
• Vapor Pressure: 8.42 atm ( 21.1 °C)
• Solubility: Not determined

Propane-1-13C (8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1978 2.1
• WGK Germany：3
• Hazard Category Code： 11-12
• Safety Instruction： 16-33-36-38
• Hazardous Material Identification：
• Risk Phrases：11